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Compound of Interest

Compound Name: (-)-Ketorolac

Cat. No.: B028408 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the proper handling and disposal of (-)-Ketorolac, a potent non-steroidal anti-

inflammatory drug (NSAID). Adherence to these protocols is critical to minimize exposure and

mitigate potential health risks.

(-)-Ketorolac, in its various forms, is classified as a hazardous substance.[1][2] It can be toxic if

swallowed, cause skin and eye irritation, and may lead to respiratory irritation.[2] Furthermore,

there is evidence that prolonged or repeated exposure may cause damage to organs and

potentially harm an unborn child.[3]

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is the first line of defense against chemical exposure. All PPE

should be selected based on a thorough risk assessment of the specific laboratory procedures

being performed.

Eye and Face Protection:

Wear appropriate protective eyeglasses or chemical safety goggles that conform to OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

If there is a splash hazard, a face shield may be necessary in addition to goggles.
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Skin Protection:

Gloves: Impervious gloves are recommended to prevent skin contact.[3] Nitrile or natural

rubber gloves are suitable options.[5][6] Always inspect gloves prior to use and change them

frequently, especially after direct contact with the material.

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[4] For

bulk processing operations or where skin contact is possible, impervious protective clothing

is recommended.[3] A lab coat or apron should be considered standard practice.

Respiratory Protection:

Respiratory protection is generally not required under normal conditions with adequate

ventilation.[5][6]

If engineering controls are insufficient to maintain airborne concentrations below exposure

limits, or if dust, mists, or aerosols are generated, a NIOSH/MSHA or European Standard EN

149 approved respirator should be used.[3][4][6]

For particulate matter (dust), a particulate respirator with a P3 filter may be appropriate.[3]

For vapors, an air-purifying respirator with an organic vapor cartridge may be necessary.[5]

[6] A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements must be followed whenever workplace conditions warrant respirator use.[6]

Occupational Exposure Limits
Occupational Exposure Limits (OELs) are established to protect workers from the adverse

health effects of exposure to chemical substances. The following table summarizes available

OELs for components found in some Ketorolac formulations. Note that a specific OEL for

Ketorolac itself is not consistently established across all regulatory bodies.
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Component Regulatory Body
Exposure Limit
Type

Value

Sodium Hydroxide ACGIH Ceiling 2 mg/m³

Australia Peak 2 mg/m³

Austria MAK 2 mg/m³

OSHA TWA 2 mg/m³

Ethanol ACGIH STEL 1000 ppm

OSHA TWA
1000 ppm, 1900

mg/m³

NIOSH TWA
1000 ppm, 1900

mg/m³

Inert/Nuisance Dust US OSHA (Table Z3) TWA 15 mg/m³ (Total dust)

Oregon PEL (Z-3) TWA 10 mg/m³ (Total dust)

Source:[1][7][8][9] TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; MAK:

Maximum Workplace Concentration.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety and

environmental protection.

Handling and Engineering Controls
Ventilation: Always handle (-)-Ketorolac in a well-ventilated area.[1] Use process

enclosures, local exhaust ventilation, or other engineering controls to keep airborne levels

below recommended exposure limits.[10]

Avoid Contamination: Avoid all personal contact, including inhalation.[1] Do not breathe dust,

vapor, or mist.[3][4] Prevent contact with eyes, skin, and clothing.[3][4]
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Hygiene Practices: Wash hands thoroughly after handling.[3][5] Do not eat, drink, or smoke

in areas where chemicals are handled.[5]

Storage: Store in original, tightly sealed containers in a cool, dry, well-ventilated area.[1][4]

Protect from light and moisture.[4][10][11] Store away from incompatible materials such as

strong oxidizing agents.[4][11]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is required to contain and clean the

area safely.

Evacuate: For large spills, evacuate non-essential personnel from the affected area.[3]

Ventilate: Ensure the area is well-ventilated.

Wear PPE: Personnel involved in cleanup must wear appropriate personal protective

equipment as detailed above, including respiratory protection, gloves, and safety goggles.[1]

[3]

Containment: Contain the source of the spill if it is safe to do so.[3] Use dry cleanup

procedures for solids to avoid generating dust.[1] For liquids, collect the spill with absorbent

material.[3]

Cleaning: Clean the spill area thoroughly.[3] For liquid spills, cleaning with soap and water

may be appropriate after absorption.[6]

Disposal: Place all spill residues and contaminated materials into a suitable, labeled

container for hazardous waste disposal.

Waste Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[1]

Classification: (-)-Ketorolac and its container must be disposed of as hazardous waste.[1]

Containers: Use appropriate, designated, and clearly labeled containers for chemical waste.

Do not use permeable containers like cardboard. Empty containers may still contain residual
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product and should be handled as hazardous.[1]

Contaminated Materials: All protective clothing, gloves, and disposable materials used during

handling should be disposed of in accordance with established hazardous waste procedures.

Environmental Release: Avoid releasing the chemical into the environment.[3] Do not allow

wash water from cleaning or process equipment to enter drains.[1]

PPE Selection Workflow for (-)-Ketorolac
The following diagram illustrates the logical decision-making process for selecting the correct

personal protective equipment when handling (-)-Ketorolac.
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Risk Assessment

PPE Selection

Final Check

Start: Handling
(-)-Ketorolac

Assess Task:
- Scale of operation

- Physical form (solid/liquid)
- Potential for dust/aerosol generation

Eye Protection:
- Safety Glasses (minimum)

- Chemical Goggles

Hand Protection:
- Nitrile or Rubber Gloves

Body Protection:
- Lab Coat

- Impervious Clothing (for bulk handling)

Adequate Ventilation?
Dust/Aerosol Risk?

Splash Hazard?

Add Face Shield

Yes

Proceed with Task
Using Selected PPE

No

Respiratory Protection:
- NIOSH-approved respirator

(e.g., N95 for dust, Organic Vapor Cartridge)

No / Yes

No Respirator Required

Yes / No

Click to download full resolution via product page

Caption: PPE selection workflow for handling (-)-Ketorolac.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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